Cas no 17157-48-1 (Acetaldehyde, bromo-(6CI,7CI,8CI,9CI))

Bromoacetaldehyde (hrnn} oetalchyde 13re:h2chc) is a colorless liquid with boiling point 1d7-11zt, which is prepared by the bovine olfactory reaction of acetaldehyde in the presence of a small amount of 1,4-dioxane. It is an important raw material for organic synthesis

Acetaldehyde, bromo-(6CI,7CI,8CI,9CI) structure

17157-48-1 structure

Product Name:Acetaldehyde, bromo-(6CI,7CI,8CI,9CI)

CAS No:17157-48-1

Molecular Formula:C₂H₃OBr

Molecular Weight:122.94862

CID:165157

PubChem ID:105131

Acetaldehyde, bromo-(6CI,7CI,8CI,9CI) Properties

Names and Identifiers

- Acetaldehyde, bromo-(6CI,7CI,8CI,9CI)
- 2-bromoacetaldehyde
- BROMOACETALDEHYDE
- 2-bromo-acetaldehyde
- Acetaldehyde,bromo
- bromomethylketone
- Monobromoacetaldehyde
- Bromo-Acetaldehyde
- EN300-78793
- DTXSID1020196
- Acetaldehyde, bromo-
- SCHEMBL102758
- alpha-Bromoacetaldehyde
- AKOS006279610
- 17157-48-1
- bromoacetaldehye
- Q27115951
- NMPVEAUIHMEAQP-UHFFFAOYSA-N
- A18304
- 2-Bromoacetaldehyde
- CHEBI:34263
- NS00115996
- 4-01-00-03151 (Beilstein Handbook Reference)
- MFCD01733508
- UNII-TGB3VXQ7JV
- TGB3VXQ7JV
- BRN 0969223
- 2-bromo-ethanone
- Bromoacetaldehyde
- DTXCID70196
- DB-369907
- 2-BROMOACETALDEHYDE
- +Expand
- MDL： MFCD01733508
- InChIKey： NMPVEAUIHMEAQP-UHFFFAOYSA-N
- Inchi： InChI=1S/C2H3BrO/c3-1-2-4/h2H,1H2
- SMILES： C(C=O)Br

Computed Properties

Exact Mass: 121.93700
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 1
Rotatable Bond Count: 1
Monoisotopic Mass: 121.936727
Heavy Atom Count: 4
Complexity: 20
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 0.5
Topological Polar Surface Area: 17.1

Experimental Properties

LogP: 0.58020
PSA: 17.07000
Refractive Index: 1.4486 (estimate)
Boiling Point: 109.35°C (estimate)
Flash Point: 73.6°C
Density: 1.7515 (rough estimate)

Acetaldehyde, bromo-(6CI,7CI,8CI,9CI) Security Information

Acetaldehyde, bromo-(6CI,7CI,8CI,9CI) Customs Data

HS CODE：2913000090
Customs Data：

China Customs Code:
2913000090

Overview:

2913000090 Item2912Other derivatives of the listed products [refer to halogenation,sulfonation,Nitrosative or nitrosative derivatives]. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%

Declaration elements:

Product Name, component content, use to

Summary:

HS: 2913000090 halogenated, sulphonated, nitrated or nitrosated derivatives of products of heading 2912 Educational tariff:17.0% Tax rebate rate:9.0% Regulatory conditions:none Most favored nation tariff:5.5% General tariff:30.0%

Acetaldehyde, bromo-(6CI,7CI,8CI,9CI) Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
1PlusChem	1P00AOKP-10mg	bromoacetaldehyde	17157-48-1	98%， in 10% DCM	10mg	$64.00	2024-06-19
A2B Chem LLC	AE97609-10mg	bromoacetaldehyde	17157-48-1	98%， in 10% DCM	10mg	$52.00
Aaron	AR00AOT1-10mg	bromoacetaldehyde	17157-48-1	98%	10mg	$42.00
Enamine	EN300-78793-0.1g	2-bromoacetaldehyde	17157-48-1	95%	0.1g	$48.0	2024-05-22
Oakwood	105198-250mg	Bromoacetaldehyde in dichloromethane.(10% w/w) sold on a dry weight basis, 1 g = 10 grams solution	17157-48-1		250mg	$137.00	2024-07-19

Acetaldehyde, bromo-(6CI,7CI,8CI,9CI) Suppliers

Hubei Rhino Pharmaceutical Tech.co.,Ltd.

Audited Supplier

(CAS:17157-48-1)

MR./MRS.:WANG JING LI

Phone:13165688766

Email:3008058303@qq.com

Web:https://www.chem960.com/company/190540/

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2. Heterodiene cycloadditions of C 2 symmetric 4,5-disubstituted ketene acetals: the nett asymmetric conjugate addition of recyclable acetic ester enolate equivalents to an activated enone

Timothy W. Wallace,Ian Wardell,Ke-Dong Li,Peter Leeming,Alan D. Redhouse,S. Richard Challand 2 symmetric 45-disubstituted ketene acetals: the nett asymmetric conjugate addition of recyclable acetic ester enolate equivalents to an activated enone. Timothy W. Wallace Ian Wardell Ke-Dong Li Peter Leeming Alan D. Redhouse S. Richard Challand J. Chem. Soc. Perkin Trans. 1 1995 2293
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Timothy W. Wallace,Ian Wardell,Ke-Dong Li,Peter Leeming,Alan D. Redhouse,S. Richard Challand 2 symmetric 45-disubstituted ketene acetals: the nett asymmetric conjugate addition of recyclable acetic ester enolate equivalents to an activated enone. Timothy W. Wallace Ian Wardell Ke-Dong Li Peter Leeming Alan D. Redhouse S. Richard Challand J. Chem. Soc. Perkin Trans. 1 1995 2293
5. Keep glowing and going: recent progress in diketopyrrolopyrrole synthesis towards organic optoelectronic materials

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8. Keep glowing and going: recent progress in diketopyrrolopyrrole synthesis towards organic optoelectronic materials

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9. Development of a robust reagent for the two-carbon homologation of aldehydes to (E)-α,β-unsaturated aldehydes in water

James McNulty,Carlos Zepeda-Velázquez,David McLeod Green Chem. 2013 15 3146
10. Bi(OTf)3-catalysed intramolecular cyclisation of unsaturated acetals

Rapha?l Saget,Piotr Jaunky,Elisabet Du?ach RSC Adv. 2021 11 21066

17157-48-1 (Acetaldehyde, bromo-(6CI,7CI,8CI,9CI)) Related Products

Recommended suppliers

Hubei Rhino Pharmaceutical Tech Co.,Ltd.

(CAS:17157-48-1)Bromoacetaldehyde

Purity:99%

Quantity:100mg

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